Cas no 1069114-97-1 (Methyl 2-(2-bromo-4-methoxyphenyl)-2-methylpropanoate)

Methyl 2-(2-bromo-4-methoxyphenyl)-2-methylpropanoate structure
1069114-97-1 structure
Product Name:Methyl 2-(2-bromo-4-methoxyphenyl)-2-methylpropanoate
CAS No:1069114-97-1
MF:C12H15BrO3
MW:287.149703264236
CID:2853348
PubChem ID:73555093
Update Time:2025-04-21

Methyl 2-(2-bromo-4-methoxyphenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

    • 1069114-97-1
    • Methyl 2-(2-bromo-4-methoxyphenyl)-2-methylpropanoate
    • Methyl2-(2-bromo-4-methoxyphenyl)-2-methylpropanoate
    • Inchi: 1S/C12H15BrO3/c1-12(2,11(14)16-4)9-6-5-8(15-3)7-10(9)13/h5-7H,1-4H3
    • InChI Key: VQTHJJGHDKUQMW-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1C(C(=O)OC)(C)C)OC

Computed Properties

  • Exact Mass: 286.02046Da
  • Monoisotopic Mass: 286.02046Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 35.5Ų

Methyl 2-(2-bromo-4-methoxyphenyl)-2-methylpropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019118520-1g
Methyl 2-(2-bromo-4-methoxyphenyl)-2-methylpropanoate
1069114-97-1 95%
1g
$579.82 2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1756217-1g
Methyl 2-(2-bromo-4-methoxyphenyl)-2-methylpropanoate
1069114-97-1 98%
1g
¥5311.00 2024-08-09
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